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Compound of Interest

Compound Name: Ac-rC Phosphoramidite

Cat. No.: B10831924

An In-Depth Technical Guide to Ac-rC
Phosphoramidite

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the reagents used in oligonucleotide synthesis is paramount. This guide
provides a detailed overview of N4-Acetyl-5'-O-DMT-2'-O-TBDMS-cytidine-3'-O-(3-cyanoethyl-
N,N-diisopropyl) phosphoramidite, commonly known as Ac-rC phosphoramidite. It is a crucial
building block for the synthesis of RNA, particularly in the development of RNA-based
therapeutics and diagnostics.

Core Properties and Specifications

Ac-rC phosphoramidite is a chemically modified version of the ribonucleoside cytidine,
designed for efficient incorporation into a growing oligonucleotide chain during solid-phase
synthesis. The key modifications, including the 5'-dimethoxytrityl (DMT) group, the 2'-tert-
butyldimethylsilyl (TBDMS) group, the N4-acetyl (Ac) protecting group, and the 3'-
phosphoramidite moiety, each serve a specific function in the synthesis process.

Physicochemical Properties

A summary of the key physicochemical properties of Ac-rC phosphoramidite is presented
below.
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Property

Value

Source

Full Chemical Name

5'-0-(4,4'-Dimethoxytrityl)-N4-
acetyl-2'-O-TBDMSi-cytidine-
3'-0-[(2-cyanoethyl)-(N,N-
diisopropyl)]-phosphoramidite

[1]

Molecular Formula C47H64N509PSI [2]
Molecular Weight 902.10 g/mol [11[2]
CAS Number 121058-88-6 [11[2][3]

Quality and Purity Specifications

The purity of Ac-rC phosphoramidite is critical for the successful synthesis of high-fidelity

oligonucleotides. Different grades are available depending on the intended application, from

standard research use to the stringent requirements of therapeutic development.[4]

Specification Standard Grade TheraPure Grade Analytical Method

High-Performance
) Liquid

HPLC Purity >98.0% >99%
Chromatography
(HPLC)
Phosphorus-31

3P NMR Purity >98.0% >99% Nuclear Magnetic
Resonance (3P NMR)

Sum of non-primary

peaks in 140-152 ppm  <0.5% <0.5% 3P NMR

range (3P NMR)

Data compiled from multiple sources.[1][4]

Storage and Stability

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.indiamart.com/proddetail/ac-rc-phosphoramidite-standard-grade-serum-vial-bottle-2g-27-1405-07-2856237206330.html
https://www.bioscience.co.uk/product~1083050
https://www.indiamart.com/proddetail/ac-rc-phosphoramidite-standard-grade-serum-vial-bottle-2g-27-1405-07-2856237206330.html
https://www.bioscience.co.uk/product~1083050
https://www.indiamart.com/proddetail/ac-rc-phosphoramidite-standard-grade-serum-vial-bottle-2g-27-1405-07-2856237206330.html
https://www.bioscience.co.uk/product~1083050
https://www.medchemexpress.com/ac-rc-phosphoramidite.html
https://www.benchchem.com/product/b10831924?utm_src=pdf-body
https://www.thermofisher.com/sg/en/home/life-science/oligonucleotides-primers-probes-genes/phosphoramidites/rna-phosphoramidites.html
https://www.indiamart.com/proddetail/ac-rc-phosphoramidite-standard-grade-serum-vial-bottle-2g-27-1405-07-2856237206330.html
https://www.thermofisher.com/sg/en/home/life-science/oligonucleotides-primers-probes-genes/phosphoramidites/rna-phosphoramidites.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Proper storage is crucial to maintain the integrity of Ac-rC phosphoramidite and prevent

degradation.

Condition Duration Notes

Freezer - At or below -20°C.[5][6]
Protect from light. Aliquot to

Stock Solution (-80°C) 6 months prevent repeated freeze-thaw
cycles.[3]
Protect from light. Aliquot to

Stock Solution (-20°C) 1 month prevent repeated freeze-thaw

cycles.[3]

Role in Oligonucleotide Synthesis

Ac-rC phosphoramidite is a key reagent in the phosphoramidite method of solid-phase
oligonucleotide synthesis, which occurs in a cyclical manner. Each cycle adds one nucleoside
to the growing chain and consists of four main steps: deblocking, coupling, capping, and

oxidation.[7]
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Figure 1. The role of Ac-rC phosphoramidite in the oligonucleotide synthesis cycle.

Experimental Protocols

While specific protocols are synthesizer-dependent, the following outlines the general steps for
the use of Ac-rC phosphoramidite in RNA synthesis.

Reagent Preparation

o Dissolution: Ac-rC phosphoramidite is typically dissolved in anhydrous acetonitrile to a
standard concentration, for example, 0.1 M.[8] To ensure the reagent remains anhydrous, it
is recommended to store the solution over activated 3A or 4A molecular sieves for at least
24 hours.[8] The exact volume of acetonitrile to be added depends on the amount of

phosphoramidite.[8]

Synthesis Cycle Steps

o Deblocking (Detritylation): The 5'-DMT protecting group is removed from the support-bound
nucleoside, exposing the 5'-hydroxyl group for the next reaction.[7]
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e Coupling: The Ac-rC phosphoramidite, activated by a reagent such as tetrazole, is added.
The activated phosphoramidite couples with the free 5'-hydroxyl group of the growing
oligonucleotide chain.[9]

o Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent the formation of
deletion mutants in subsequent cycles.[7]

o Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable
phosphate triester.[7]

This cycle is repeated until the desired oligonucleotide sequence is synthesized.

Post-Synthesis Processing

Following synthesis, the oligonucleotide is cleaved from the solid support, and the various
protecting groups (including the N4-acetyl group on cytosine, the cyanoethyl groups on the
phosphate backbone, and the 2'-TBDMS groups) are removed in a deprotection step.[7][9] The
choice of deprotection conditions can be influenced by the protecting groups used on other
bases in the sequence. For instance, the use of Ac-dC in DNA synthesis allows for rapid
deprotection protocols.[7]

Applications in Research and Drug Development

Ac-rC phosphoramidite is fundamental to the synthesis of RNA molecules for a wide range of
applications, from basic research to the development of therapeutics.

RNA Interference (RNAI): Synthesis of small interfering RNAs (siRNAs) and microRNAs
(miRNAS) for gene silencing studies and therapeutic applications.

o Aptamers: Production of RNA aptamers that can bind to specific molecular targets.
e Ribozymes: Creation of catalytic RNA molecules.

 MRNA Synthesis: Although not a direct component of in vitro transcription, chemically
synthesized RNA fragments can be used in the assembly of larger mRNA constructs.

» Modified Oligonucleotides: Ac-rC phosphoramidite is used in the synthesis of
oligonucleotides with modified backbones, such as phosphorodithioate (PS2) modifications,
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to enhance their stability and therapeutic potential.[2][3][10]

The selection of the appropriate grade of Ac-rC phosphoramidite is a critical consideration in
the drug development process.

Intended Application
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Research Use Only Therapeutic/Diagnostic
(e.g., proof of concept) Development
ost-effective for High purity, extensive QC,

outine synthesis batch-to-batch consistency
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Click to download full resolution via product page

Figure 2. Decision workflow for selecting the appropriate grade of Ac-rC phosphoramidite.

Isotopically labeled versions of Ac-rC phosphoramidite, such as Ac-rC Phosphoramidite-
1°Ns, are also available.[10] These are used as tracers or internal standards for quantitative
analysis in pharmacokinetic and metabolic studies during drug development.[10]

In conclusion, Ac-rC phosphoramidite is an indispensable reagent in the field of nucleic acid
chemistry. Its well-defined properties and the availability of different grades allow for the
reproducible and high-quality synthesis of RNA oligonucleotides for a broad spectrum of
research and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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